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Compound of Interest

Compound Name: 4-Chlorobenzoic Acid-d4

Cat. No.: B032906

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 4-
Chlorobenzoic Acid-d4 (CAS No. 85577-25-9). The information presented is collated from
available safety data sheets (SDS) and toxicological literature. It is important to note that due to
the limited availability of specific experimental data for the deuterated compound, information
from its non-deuterated analog, 4-Chlorobenzoic Acid (CAS No. 74-11-3), is used as a
surrogate for toxicological endpoints. This approach is based on the principle that isotopic
labeling is unlikely to significantly alter the compound's toxicological properties.

Core Safety and Physical Data

4-Chlorobenzoic Acid-d4 is a stable, isotopically labeled compound. Below is a summary of
its key identification and physical-chemical properties.
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Property Value

Chemical Name 4-chloro-2,3,5,6-tetradeuteriobenzoic acid
Synonyms Benzoic-2,3,5,6-d4 acid, 4-chloro-

CAS Number 85577-25-9

Molecular Formula C7HDa4CIO2

Molecular Weight 160.59 g/mol

Appearance White to light yellow crystalline powder
Melting Point 238-241 °C (for non-deuterated)

Toxicological Data Summary

The following table summarizes the acute toxicity data, primarily based on the non-deuterated
form of 4-Chlorobenzoic Acid.

Endpoint Species Route Value Classification

GHS Category 4:
Oral 1170 mg/kg[1][2]  Harmful if
swallowed[1][3]

Acute Oral
Toxicity (LD50)

GHS Category 2:
Skin Irritation Rabbit Dermal Irritant Causes skin
irritation[1][3]

GHS Category
o ) ) ) 2A: Causes
Eye Irritation Rabbit Ocular Serious Irritant .
serious eye

irritation[1][3]

GHS Hazard Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for hazard communication.
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Hazard Class Hazard Category Signal Word Hazard Statement

o ] H302: Harmful if
Acute toxicity, Oral Category 4 Warning

swallowed
Skin ) H315: Causes skin
S Category 2 Warning S
corrosion/irritation irritation
Serious eye ] H319: Causes serious
o Category 2A Warning o
damage/eye irritation eye irritation

Experimental Protocols

Detailed methodologies for the key toxicological assessments are outlined below, based on
internationally recognized OECD guidelines.

Acute Oral Toxicity (OECD Guideline 423)

The acute oral toxicity is determined by administering the substance to a group of fasted rats in

a single dose.

Test Animals: Healthy young adult rats are used.
» Dosage: A starting dose of the test substance is administered to a small group of animals.
o Administration: The substance is administered by gavage using a stomach tube.

¢ Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14
days. Body weight is recorded weekly.

e Endpoint: The LD50 (the dose estimated to cause mortality in 50% of the test animals) is
calculated. For 4-Chlorobenzoic acid, the oral LD50 in rats is reported as 1170 mg/kg,
leading to its classification as GHS Category 4.[1][2]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test assesses the potential of a substance to cause skin irritation or corrosion.

o Test Animals: Albino rabbits are typically used for this assay.[4]
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» Application: A small area of the animal's skin is shaved. 0.5 g of the solid test substance is
applied to the skin and covered with a gauze patch for a 4-hour exposure period.[4]

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.[5]

e Scoring: The reactions are scored using the Draize scoring system, where erythema and
edema are graded on a scale of O (none) to 4 (severe).[6] A substance is classified as an
irritant if it produces a mean score of 22.3 and <4.0 for erythema or edema.[7]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage.[8][9][10]
o Test Animals: Albino rabbits are the recommended species.[8]

» Application: A single dose of 0.1 g of the solid substance is instilled into the conjunctival sac
of one eye of the animal. The other eye serves as a control.[11]

e Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application.[8]

» Scoring: Ocular lesions are scored based on the Draize eye test scoring system.[11][12] A
substance is classified as causing serious eye irritation (Category 2A) if it produces
reversible inflammatory changes.[12]

Visualized Workflows

The following diagrams illustrate key logical workflows related to the safety assessment of 4-
Chlorobenzoic Acid-d4.
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Toxicological Data Input

Acute Oral LD50 Skin Irritation Data Eye Irritation Data
(1170 mg/kg, rat) (Rabbit, Irritant) (Rabbit, Serious Irritant)
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Caption: GHS Classification workflow for 4-Chlorobenzoic Acid.
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Chemical Exposure Occurs
—_—

Skin Contact Eye Contact Ingestion

Rinse cautiously with water
for several minutes.

Remove contaminated clothing.

| Rinse mouth.

l

Y \4
Wash skin with plenty of soap and water Remove contact lenses, Call a POISON CENTER or doctor
for at least 15 minutes. if present and easy to do. if you feel unwell.
Y

Get medical advice if
skin irritation persists.

Continue rinsing.

Get medical advice if
eye irritation persists.

Click to download full resolution via product page

Caption: First aid procedures for exposure to 4-Chlorobenzoic Acid-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety Data for 4-
Chlorobenzoic Acid-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032906#safety-data-sheet-for-4-chlorobenzoic-acid-
d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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